2-Chloro-N-[(4-cyano-1,3-thiazol-2-yl)methyl]acetamide

• IUPAC Name: 2-chloro-N-[(4-cyano-1,3-thiazol-2-yl)methyl]acetamide
• InChI: InChI=1S/C7H6ClN3OS/c8-1-6(12)10-3-7-11-5(2-9)4-13-7/h4H,1,3H2,(H,10,12)
• InChI Key: VPQSTNRUZUVUBB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(S1)CNC(=O)CCl)C#N
• Molecular Formula: C7H6ClN3OS
• Molecular Weight: 215.66 g/mol

Description

Synthesis Analysis

The synthesis of this compound can be achieved through various methods, including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions. These synthetic pathways allow for the preparation of diverse derivatives of 2-Chloro-N-[(4-cyano-1,3-thiazol-2-yl)methyl]acetamide.

Molecular Structure Analysis

The molecular structure of 2-Chloro-N-[(4-cyano-1,3-thiazol-2-yl)methyl]acetamide consists of a chloroacetamide moiety linked to a thiazole ring, which contains a cyano group. The arrangement of atoms and bonds within the molecule determines its properties and reactivity.

Chemical Reactions Analysis

This compound can participate in various chemical reactions due to its functional groups. For instance, it may undergo electrophilic substitution reactions on the thiazole ring or nucleophilic addition reactions at the chloroacetamide group. Additionally, it can serve as a precursor for the synthesis of novel heterocyclic compounds with potential biological activities.

Physical And Chemical Properties Analysis

• Spectral Data : NMR, IR, and mass spectroscopy data can provide additional insights into its structure and properties